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Compound of Interest

Compound Name: 1,3,5-Tris(4-nitrophenyl)benzene

Cat. No.: B1636164 Get Quote

An In-depth Technical Guide to 1,3,5-Tris(4-nitrophenyl)benzene

Introduction
1,3,5-Tris(4-nitrophenyl)benzene (TNPB) is a symmetrical aromatic compound characterized

by a central benzene ring substituted with three 4-nitrophenyl groups at the 1, 3, and 5

positions. Its well-defined structure and the presence of electron-withdrawing nitro groups make

it a molecule of significant interest in materials science and biochemical research. TNPB serves

as a crucial building block for the synthesis of functional porous materials and has

demonstrated potential as an inhibitor of protein aggregation. This guide provides a

comprehensive overview of its chemical structure, properties, synthesis, and key applications.

Chemical Structure and Identification
The core of TNPB is a 1,3,5-trisubstituted benzene ring. Each substituent is a phenyl group that

is itself substituted at the para-position with a nitro group (-NO₂).
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To cite this document: BenchChem. [1,3,5-Tris(4-nitrophenyl)benzene chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1636164#1-3-5-tris-4-nitrophenyl-benzene-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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